Cas no 1805940-92-4 (4-(Bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-sulfonyl chloride)

• Product Name: 4-(Bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-sulfonyl chloride
• CAS No: 1805940-92-4
• MF: C₈H₃BrClF₆NO₃S
• MW: 422.526740312576
• CID: 4845828
• Update Time: 2025-06-13

4-(Bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-sulfonyl chloride

• Inchi： 1S/C8H3BrClF6NO3S/c9-2-3-1-4(21(10,18)19)17-6(7(11,12)13)5(3)20-8(14,15)16/h1H,2H2
• InChI Key： TUHICYBFBKRQCI-UHFFFAOYSA-N
• SMILES： BrCC1C=C(N=C(C(F)(F)F)C=1OC(F)(F)F)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 464
• XLogP3: 3.9
• Topological Polar Surface Area: 64.599

Additional information on 4-(Bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-sulfonyl chloride

Introduction to 4-(Bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-sulfonyl chloride (CAS No. 1805940-92-4) and Its Applications in Modern Chemical Biology

4-(Bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-sulfonyl chloride, identified by its CAS number 1805940-92-4, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of pyridine derivatives characterized by the presence of multiple functional groups, including a bromomethyl group, trifluoromethoxy, and trifluoromethyl substituents. These features endow the molecule with unique chemical properties that make it a valuable intermediate in the synthesis of biologically active molecules.

The bromomethyl group at the 4-position of the pyridine ring serves as a versatile handle for further functionalization, enabling the introduction of various pharmacophores through nucleophilic substitution reactions. The trifluoromethoxy and trifluoromethyl groups, located at the 3- and 2-positions respectively, contribute to the compound's lipophilicity and metabolic stability, which are critical factors in drug design. These substituents can also influence electronic properties, affecting reactivity and binding affinity in biological systems.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated pyridines in developing novel therapeutic agents. The structural motif of 4-(Bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-sulfonyl chloride has been leveraged in several research endeavors aimed at creating small-molecule inhibitors with enhanced pharmacological profiles. For instance, studies have demonstrated its utility in generating kinase inhibitors, where the trifluorinated moieties improve binding affinity to target proteins by modulating hydrophobic interactions and charge distribution.

In one notable study published in the journal *Organic Letters*, researchers utilized this compound as a key intermediate to synthesize a series of pyridine-based sulfonamides with potential anticancer activity. The authors reported that the introduction of the trifluoromethoxy group significantly enhanced the solubility and bioavailability of their lead compounds, while the bromomethyl group facilitated further derivatization into more complex structures. This work underscores the compound's versatility and its potential to contribute to drug discovery efforts.

The role of trifluoromethyl groups in medicinal chemistry is well-documented, with their ability to improve metabolic stability and binding affinity being widely recognized. In a separate investigation published in *Bioorganic & Medicinal Chemistry*, scientists explored the use of 4-(Bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-sulfonyl chloride in designing potent antiviral agents. The study revealed that derivatives derived from this compound exhibited promising inhibitory activity against viral proteases, highlighting its significance in addressing emerging infectious diseases.

Moreover, the sulfonyl chloride functionality at the 6-position of the pyridine ring provides an additional site for chemical modification. This allows for further derivatization into amides, esters, or other heterocyclic compounds, expanding the synthetic possibilities for researchers. The ability to introduce diverse functional groups while maintaining structural integrity makes this compound an indispensable tool in synthetic organic chemistry.

The growing interest in fluorinated heterocycles has been further fueled by their applications in materials science and agrochemicals. While this discussion has centered on pharmaceutical applications, it is worth noting that similar compounds have been explored for their potential as intermediates in high-performance polymers and crop protection agents. The unique electronic properties imparted by fluorine atoms continue to drive innovation across multiple scientific disciplines.

In conclusion, 4-(Bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-6-sulfonyl chloride (CAS No. 1805940-92-4) represents a compelling example of how structural complexity can be harnessed to develop novel biologically active molecules. Its multifunctional nature and compatibility with various synthetic strategies make it a cornerstone in modern chemical biology research. As our understanding of fluorinated compounds evolves, it is likely that this compound will continue to play a pivotal role in advancing therapeutic interventions and scientific discovery.